
Proper Disposal of (+)-trans-C75: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (+)-trans-C75

Cat. No.: B167901 Get Quote

For researchers and scientists engaged in drug development, the safe handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

responsibility. This guide outlines the essential procedures for the proper disposal of (+)-trans-
C75, a fatty acid synthase (FASN) inhibitor. Adherence to these protocols is critical for

minimizing risks and complying with regulatory standards.

Immediate Safety and Handling
Before initiating disposal, it is crucial to consult the Safety Data Sheet (SDS) for (+)-trans-C75.

Although a specific SDS for the (+)-trans enantiomer is not readily available, the SDS for (-)-

trans-C75 indicates that the compound should be considered hazardous until further

information is available[1][2]. Standard laboratory personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat, should be worn at all times when handling this

compound.

Step-by-Step Disposal Protocol
The primary and most critical step in the disposal of (+)-trans-C75 is to manage it as a

chemical waste through your institution's Environmental Health and Safety (EHS) office or

equivalent department[3][4][5][6]. Under no circumstances should this compound be disposed

of in the regular trash or poured down the drain[3][6].

Waste Collection:
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Collect all waste containing (+)-trans-C75, including pure compound, contaminated

solutions, and grossly contaminated labware (e.g., pipette tips, tubes), in a designated and

compatible hazardous waste container[3][7].

The container must be in good condition, leak-proof, and have a tightly sealing cap[3][7]. It

is often best practice to use the original container for waste collection if it is suitable[3].

Do not mix (+)-trans-C75 waste with other incompatible waste streams. It is

recommended to keep halogenated and non-halogenated solvent wastes separate[3][8].

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "

(+)-trans-tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic acid" or "(+)-trans-C75"

[3][7].

Include the approximate concentration and quantity of the waste. All components of a

mixture should be listed[7].

Ensure your name, lab location, and the date of accumulation are clearly visible on the

label[3].

Storage:

Store the sealed waste container in a designated and secure satellite accumulation area

within your laboratory[3][5].

The storage area should be well-ventilated, and the container should be stored with

secondary containment to mitigate spills[6].

Segregate the container from incompatible materials[6].

Disposal of Empty Containers:

Empty containers that held (+)-trans-C75 must also be disposed of as hazardous waste

unless properly decontaminated.
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To decontaminate, triple-rinse the container with a suitable solvent (e.g., ethanol, DMSO)

that can dissolve the compound[3][6].

The first rinseate must be collected and disposed of as hazardous chemical waste[6].

Subsequent rinses may also need to be collected depending on institutional policies and

the toxicity of the compound[6].

After thorough rinsing and air-drying, deface the original label and dispose of the container

as regular laboratory glass or plastic waste, as per your institution's guidelines[3][7].

Arranging for Pickup:

Once the waste container is full or ready for disposal, contact your institution's EHS office

to schedule a pickup[3]. Do not transport hazardous waste outside of your laboratory

yourself[3].

Quantitative Data Summary
The following table summarizes key quantitative data for (+)-trans-C75, which is important for

its handling and the preparation of solutions.

Property Value Solvents Reference

Molecular Weight 254.3 g/mol N/A [2]

Solubility ~10 mg/mL
Ethanol, DMSO,

Dimethylformamide
[2]

~0.5 mg/mL PBS (pH 7.2) [2]

Storage Temperature -20°C N/A [2]

Stability ≥ 4 years (at -20°C) N/A [2]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of (+)-trans-C75.
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Caption: Disposal workflow for (+)-trans-C75 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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